![molecular formula C17H14N2O3S B2589163 Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate CAS No. 2309625-38-3](/img/structure/B2589163.png)
Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate, also known as ethyl 2-(4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. This compound belongs to the class of quinazolinone derivatives, which have been extensively studied for their diverse biological activities.
Scientific Research Applications
Antimicrobial Agent Synthesis
Ethyl 3-(4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-yl)benzoate is used in the synthesis of new quinazolines as potential antimicrobial agents. These compounds have shown effectiveness against various bacterial and fungal strains such as Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai, Shihora, & Moradia, 2007).
Molecular Docking and Spectroscopic Analysis
This compound has been analyzed using FT-IR and FT-Raman spectroscopy, revealing insights into its molecular structure and stability. Molecular docking studies suggest potential inhibitory activity against specific biological targets, indicating its usefulness in drug discovery (El-Azab et al., 2016).
Synthesis of Isoquinoline Derivatives
It is involved in the synthesis of optically pure isoquinoline derivatives, which are significant in the field of organic chemistry and pharmaceutical research. These derivatives have applications in the synthesis of complex molecules like morphine alkaloids (Bottari et al., 1999).
Development of Novel Heterocyclic Systems
This compound serves as a precursor in the development of various heterocyclic systems, which are crucial in medicinal chemistry for the synthesis of new pharmacological agents (El-Shenawy, 2017).
Cytotoxic Evaluation
It has been used in the synthesis of hexahydroquinoline derivatives containing benzofuran moiety. These compounds have been evaluated for cytotoxic effects against human cancer cell lines, demonstrating its potential in cancer research (Mohi El-Deen, Anwar, & Hasabelnaby, 2016).
Monoamine Oxidase Inhibitors
The compound has been used to study its monoamine oxidase inhibitory and anticonvulsant properties, which are relevant in the treatment of neurological disorders (Misra, Dwivedi, & Parmar, 1980).
Properties
IUPAC Name |
ethyl 3-(4-oxo-2-sulfanylidene-4aH-quinazolin-3-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S/c1-2-22-16(21)11-6-5-7-12(10-11)19-15(20)13-8-3-4-9-14(13)18-17(19)23/h3-10,13H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUVZFSULQJKJTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=CC=C1)N2C(=O)C3C=CC=CC3=NC2=S |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.